Cas no 1036526-86-9 (2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline)

• Product Name: 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline
• CAS No: 1036526-86-9
• MF: C₁₂H₁₇ClN₂O₂S
• MW: 288.793580770493
• CID: 4677667
• Update Time: 2025-10-13

2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-[(3-METHYL-1-PIPERIDINYL)SULFONYL]-ANILINE
• 2-Chloro-5-((3-methylpiperidin-1-yl)sulfonyl)aniline
• 2-chloro-5-(3-methylpiperidin-1-ylsulfonyl)aniline
• 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline

• Inchi： 1S/C12H17ClN2O2S/c1-9-3-2-6-15(8-9)18(16,17)10-4-5-11(13)12(14)7-10/h4-5,7,9H,2-3,6,8,14H2,1H3
• InChI Key： DWAVQZRQOKVZAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(N1CCCC(C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• Topological Polar Surface Area: 71.8

Additional information on 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline

2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline (CAS No. 1036526-86-9)

The compound 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline (CAS No. 1036526-86-9) is a structurally complex aromatic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a chloro substituent, a sulfonyl group attached to a piperidine ring, and an aniline backbone. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The piperidine ring in this compound adds further complexity, as it introduces steric and electronic effects that can influence the compound's reactivity and binding affinity. Researchers have explored the synthesis of similar compounds using advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize their properties for specific applications.

The aniline backbone of this compound serves as a versatile platform for further functionalization. By modifying the substituents on the aromatic ring, chemists can tailor the compound's properties for diverse purposes, including enhancing its solubility, stability, or bioavailability. For instance, the introduction of electron-withdrawing groups like chlorine can increase the compound's reactivity in certain reactions or improve its pharmacokinetic profile.

In terms of biological activity, 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline has shown promise in preliminary assays targeting various enzymes and receptors. Its sulfonyl group is known to act as a bioisostere for phosphate groups, making it a valuable component in the design of enzyme inhibitors. Additionally, the piperidine ring contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and activities of such compounds with greater accuracy. Molecular docking studies have revealed that 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline exhibits favorable interactions with several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs.

The synthesis of 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline involves a multi-step process that combines nucleophilic aromatic substitution and sulfonamide formation. Optimization of reaction conditions has been a focal point for researchers aiming to enhance yield and purity. For example, the use of polar aprotic solvents and catalytic bases has been shown to improve the efficiency of key steps in the synthesis.

In conclusion, 2-Chloro-5-[(3-methyl-1-piperidinyl)sulfonyl]-aniline (CAS No. 1036526-86-9) represents a valuable addition to the arsenal of chemical tools available for exploring complex biological systems. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a promising candidate for future research and development efforts across multiple disciplines.